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Compound of Interest

Compound Name: Bronze Red

Cat. No.: B1450741

An in-depth analysis of the environmental footprint associated with the manufacturing of
"Bronze Red" pigments, focusing on Pigment Red 53:1. This guide provides researchers,
scientists, and drug development professionals with a comprehensive overview of the
production process, its environmental implications, quantitative data on waste streams, and
detailed experimental protocols for impact assessment.

The vibrant hue of "Bronze Red" pigments, predominantly identified as C.I. Pigment Red 53:1,
comes at an environmental cost. The manufacturing process, rooted in azo dye chemistry,
involves a series of chemical reactions and physical processes that consume significant
resources and generate various waste streams. This technical guide delves into the core of
"Bronze Red" pigment production to elucidate its environmental impact, offering a data-driven
perspective for professionals in research and development.

The Chemistry and Production of "Bronze Red"
(Pigment Red 53:1)

"Bronze Red," or Pigment Red 53:1, is a monoazo pigment. Its synthesis is a multi-step
process that begins with the diazotization of 2-amino-5-chloro-4-methylbenzenesulfonic acid
(CLT acid). This intermediate is then coupled with 2-naphthol. The resulting water-soluble dye
Is subsequently precipitated as an insoluble pigment through a process called "laking," which
involves the use of a barium salt, typically barium chloride.[1] This final step is crucial for the
pigment's stability and color properties but also introduces environmental concerns related to
barium.
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The overall production workflow can be visualized as follows:

Figure 1: Production workflow for "Bronze Red" (Pigment Red 53:1).

Environmental Hotspots in the Production Lifecycle

The production of "Bronze Red" pigment presents several environmental challenges
throughout its lifecycle. A life cycle assessment (LCA) approach helps to identify the key stages
with the most significant environmental burden.

Raw Material Acquisition and Synthesis

The synthesis of the organic intermediates, CLT acid and 2-naphthol, and the inorganic
reactants like barium chloride, are energy-intensive processes that rely on petrochemical
feedstocks.[2] The environmental impact of this stage is associated with the carbon footprint of
the chemical industry.

Manufacturing Process

The core manufacturing process is a major contributor to the overall environmental impact,
primarily through:

e Energy Consumption: The diazotization, coupling, and laking reactions, as well as the
subsequent drying of the pigment, require significant energy inputs in the form of electricity
and heat.[3]

o Water Usage: Large volumes of water are used as a solvent in the reaction and for washing
the pigment.

o Wastewater Generation: The process generates a considerable amount of wastewater
containing unreacted raw materials, byproducts, the dissolved azo dye intermediate, and a
significant concentration of inorganic salts, including barium.[4]

o Solid Waste: The treatment of wastewater results in the generation of sludge, which is
contaminated with organic compounds and barium. This solid waste typically requires
disposal in landfills.[5]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1450741?utm_src=pdf-body
https://www.benchchem.com/product/b1450741?utm_src=pdf-body
https://www.persistencemarketresearch.com/market-research/azo-pigments-market.asp
https://www.inkworldmagazine.com/pigment-industry-focuses-on-sustainability-raw-materials/
https://p2infohouse.org/ref/15/14504.pdf
https://oliverbatlle.com/en/types-of-waste-in-the-paint-industry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Air Emissions: Volatile organic compounds (VOCSs) and other air pollutants may be released
during the synthesis and drying stages.

End-of-Life

Due to its very low water solubility, Pigment Red 53:1 is expected to partition to sludge in
wastewater treatment plants.[6] The ultimate fate of the pigment is often landfilling. While the
pigment itself is relatively stable, the long-term environmental impact of its presence in landfills,
particularly the potential for leaching of barium, is a concern.

Quantitative Environmental Data

While specific, publicly available life cycle inventory data for the production of "Bronze Red"
(Pigment Red 53:1) is scarce, the following tables provide an overview of key environmental
parameters based on available information and data from similar azo pigment production

processes.

Table 1: Estimated Inputs for the Production of 1 Tonne of "Bronze Red" Pigment
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Input

Estimated Quantity

Source/Notes

Raw Materials

2-Amino-5-chloro-4-

methylbenzenesulfonic acid ~ 550 - 600 kg Stoichiometric calculation
(CLT Acid)
2-Naphthol ~ 350 - 400 kg Stoichiometric calculation

) ) Stoichiometric calculation for
Barium Chloride ~ 400 - 450 kg _

laking

Hydrochloric Acid Variable Used in diazotization
Sodium Nitrite Variable Used in diazotization

Energy

Electricity

500 - 1500 kWh

Estimate for organic pigment

production

Estimate for heating and

Thermal Energy (Steam) 5-15GJ )

drying
Water

Estimate for azo dye synthesis
Process Water 50 - 150 m3

and washing

Table 2: Estimated Outputs and Emissions per Tonne of "Bronze Red" Pigment
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.. . . Characteristics and
Output/Emission Estimated Quantity .
Environmental Impact

High COD, BOD, and TDS.
Contains organic

Wastewater 45 -140 m3 intermediates, byproducts, and
barium salts. Toxic to aquatic

life.

Contains organic pigment
_ residues and precipitated
Solid Waste (Sludge) 1 - 5 Tonnes (wet) ) )
barium salts. Typically

landfilled.

Released from solvent use and
Air Emissions (VOCs) 5-20Kkg drying processes. Contributes
to air pollution.

"Bronze Red" (Pigment Red
53:1)

Product 1 Tonne

Experimental Protocols for Environmental Impact
Assessment

To accurately assess the environmental impact of "Bronze Red" pigment production, a series
of standardized experimental protocols should be employed.

Wastewater Characterization and Toxicity Testing

A comprehensive analysis of the wastewater generated is crucial. This involves both chemical
and toxicological assessments.

Experimental Workflow for Wastewater Assessment:
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Figure 2: Experimental workflow for wastewater assessment.

Detailed Methodologies:

» Physico-Chemical Analysis: Standard methods for the examination of water and wastewater
should be used to determine parameters such as pH, Chemical Oxygen Demand (COD),
Biochemical Oxygen Demand (BOD), Total Dissolved Solids (TDS), and Total Suspended
Solids (TSS).

o Determination of Barium:

o Method: US EPA Method 200.7, "Determination of Metals and Trace Elements in Water
and Wastes by Inductively Coupled Plasma-Atomic Emission Spectrometry.”[7][8][9][10]

o Principle: The aqueous sample is acidified and nebulized into a radio-frequency plasma.
The atoms are excited and emit light at characteristic wavelengths. The intensity of the
emitted light is proportional to the concentration of the element.

o Sample Preparation: Acid digestion of the wastewater sample is typically required to
ensure all barium is in a soluble form for analysis.
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e Analysis of Organic Intermediates and Byproducts:

o Method: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-
Mass Spectrometry (GC-MS) are suitable techniques for identifying and quantifying
residual reactants (CLT acid, 2-naphthol) and organic byproducts in the wastewater.[11]
[12]

o Procedure: This involves sample extraction, separation on a chromatographic column, and
detection and identification using a suitable detector (e.g., UV-Vis for HPLC, mass
spectrometer for GC-MS).

o Aquatic Toxicity Assessment:

o Method: OECD Test Guideline 202, "Daphnia sp., Acute Immobilisation Test."[13][14][15]
[16][17]

o Principle: This test evaluates the acute toxicity of the wastewater to the freshwater
invertebrate Daphnia magna. Young daphnids are exposed to various concentrations of
the wastewater for 48 hours, and the concentration that causes immobilization in 50% of
the test organisms (EC50) is determined.

o Procedure:
» Prepare a series of dilutions of the wastewater sample.

» Introduce a known number of young Daphnia magna (less than 24 hours old) into each
dilution and a control.

» [ncubate for 48 hours under controlled conditions (temperature, light).
» Observe and record the number of immobilized daphnids at 24 and 48 hours.
» Calculate the 48-hour EC50 value using appropriate statistical methods.

o Whole Effluent Toxicity (WET) Testing: The US EPA also provides comprehensive manuals
for conducting WET tests, which can assess both acute and chronic toxicity to a variety of
aguatic organisms.[18][19][20]
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Solid Waste Analysis

The solid waste (sludge) generated from wastewater treatment should be analyzed for its
composition and potential for leaching of hazardous substances.

Logical Relationship for Solid Waste Assessment:

Solid Waste (Sludge) Sample Collection

Toxicity Characteristic Leaching Procedure (TCLP)

v
Compositional Analysis Analysis of Leachate
(Organic content, Barium concentration) (Barium, Organic compounds)

Assessment for Landfill Disposal

Click to download full resolution via product page

Figure 3: Logical relationship for solid waste assessment.

Detailed Methodologies:

+ Compositional Analysis: The sludge should be analyzed for its total organic content and the
concentration of barium. The analysis for barium can be performed using US EPA Method
200.7 after appropriate acid digestion of the solid sample.

o Toxicity Characteristic Leaching Procedure (TCLP): This is a standard US EPA method
(Method 1311) used to determine if a solid waste is hazardous. It simulates the leaching that
a waste will undergo if disposed of in a landfill. The resulting leachate is then analyzed for
specific contaminants, in this case, primarily barium.
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Conclusion and Future Perspectives

The production of "Bronze Red" pigment (Pigment Red 53:1) has a discernible environmental
impact, primarily related to the generation of wastewater with high organic and inorganic loads,
significant energy consumption, and the production of solid waste. The presence of barium in
the waste streams is a key concern due to its toxicity to aquatic organisms.

Future research and development in this area should focus on several key aspects to mitigate
the environmental footprint of "Bronze Red" and similar azo pigments:

o Green Chemistry Approaches: Investigating alternative, less hazardous raw materials and
developing more efficient catalytic processes to reduce waste generation.

o Barium-Free Alternatives: Researching and developing alternative laking agents or even
entirely new red pigments that do not rely on heavy metals.

o Advanced Wastewater Treatment: Implementing more effective and sustainable wastewater
treatment technologies to remove organic pollutants and recover or safely precipitate barium.

 Life Cycle Assessment: Conducting comprehensive LCAs for specific "Bronze Red"
production facilities to identify and quantify environmental hotspots more accurately and
guide process optimization.

o Waste Valorization: Exploring possibilities for the reuse or recycling of the solid waste
generated, moving towards a more circular economy model for pigment production.

By adopting a more sustainable and data-driven approach, the pigment industry can continue
to provide vibrant colors while minimizing its impact on the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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